Cas no 2229461-23-6 (2-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229461-23-6
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 5923225
• PubChem ID: 165689283
• Update Time: 2025-06-29

2-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine
• 2229461-23-6
• EN300-1971811

• Inchi： 1S/C10H11F4N/c1-5-2-9(12)6(3-8(5)11)7(4-15)10(13)14/h2-3,7,10H,4,15H2,1H3
• InChI Key： UWBUMDZWCQCHLB-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=C(C(C)=CC=1F)F)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine

Research Brief on 2-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine (CAS: 2229461-23-6)

The compound 2-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine (CAS: 2229461-23-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the compound's role as a novel modulator of specific neurotransmitter systems, particularly in the context of neurological disorders. The presence of difluoromethyl groups in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further drug development. Researchers have employed advanced synthetic routes, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 2-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine exhibits high selectivity for certain receptor subtypes, with minimal off-target effects. Preliminary data suggest its potential efficacy in treating conditions such as depression and anxiety, although further validation is required. The compound's pharmacokinetic profile, including its half-life and tissue distribution, has been characterized in rodent models, showing favorable results.

Despite these promising findings, challenges remain in scaling up the synthesis and ensuring consistent batch-to-batch quality. Additionally, comprehensive toxicology studies are needed to assess its safety profile before progressing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the development of this compound.

In conclusion, 2-(2,5-difluoro-4-methylphenyl)-3,3-difluoropropan-1-amine represents a significant advancement in the search for new therapeutic agents. Its unique chemical properties and biological activity warrant further investigation, with the potential to address unmet medical needs in neurology and psychiatry. Future research should focus on elucidating its precise mechanism of action and optimizing its formulation for clinical use.